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Compound of Interest

Compound Name: Palomid 529

Cat. No.: B1683854

An In-Depth Examination of the Dual mMTORC1/mTORC2 Inhibitor

Palomid 529 (P529), also known as RES-529, is a novel small molecule inhibitor of the
phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway. This
technical guide provides a comprehensive overview of the in vitro studies of Palomid 529,
designed for researchers, scientists, and drug development professionals. It delves into its
mechanism of action, presents quantitative data on its efficacy, and offers detailed
experimental protocols for its study.

Mechanism of Action: Dual Inhibition of mMTORC1
and mTORC2

Palomid 529 uniquely functions as a dual inhibitor of both mTOR Complex 1 (mTORC1) and
MTOR Complex 2 (mMTORC?2). This dual inhibition is achieved through the dissociation of these
complexes, which in turn blocks the phosphorylation of key downstream substrates. By
targeting both arms of the mTOR pathway, Palomid 529 effectively abrogates the signaling
cascade that promotes cell growth, proliferation, and survival in many cancer types.

The PI3K/Akt/mTOR pathway is a central regulator of cellular processes and is frequently
dysregulated in cancer. Palomid 529's ability to inhibit both mTORC1 and mTORC2 allows it to
overcome the limitations of rapalogs, which primarily target mMTORCL1 and can lead to feedback
activation of Akt signaling. In vitro studies have demonstrated that Palomid 529 treatment
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leads to a decrease in the phosphorylation of critical downstream effectors, including ribosomal
protein S6 and 4E-BP1 (regulated by mTORCL1), and Akt at serine 473 (a target of mMTORC?2).

// Nodes PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"]; Akt [label="Akt",
fillcolor="#F1F3F4", fontcolor="#202124"]; mTORC2 [label="mTORC?2", fillcolor="#FBBC05",
fontcolor="#202124"]; mTORCL1 [label="mTORCL1", fillcolor="#FBBCO05", fontcolor="#202124"];
P529 [label="Palomid 529", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF",
style=filled]; S6K [label="p70S6K", fillcolor="#F1F3F4", fontcolor="#202124"]; FourEBP1
[label="4E-BP1", fillcolor="#F1F3F4", fontcolor="#202124"]; S6 [label="S6",
fillcolor="#F1F3F4", fontcolor="#202124"]; elF4E [label="elF4E", fillcolor="#F1F3F4",
fontcolor="#202124"]; Proliferation [label="Cell Proliferation\n& Survival", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF", style=filled]; GrowthFactors [label="Growth Factors",
shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled]; Receptor
[label="Receptor Tyrosine\nKinase", fillcolor="#F1F3F4", fontcolor="#202124"];

I/l Edges GrowthFactors -> Receptor [color="#4285F4"]; Receptor -> PI3K [color="#4285F4"];
PI3K -> Akt [label=" PIP3", fontsize=8, fontcolor="#5F6368", color="#4285F4"]; Akt -> mTORC1
[color="#4285F4"]; mTORC2 -> Akt [label=" pS473", fontsize=8, fontcolor="#5F6368",
color="#4285F4"]; mTORCL1 -> S6K [color="#4285F4"]; mTORC1 -> FourEBP1
[color="#4285F4"]; S6K -> S6 [color="#4285F4"]; FourEBP1 -> elF4E [headlabel="|",
labeldistance=2.0, color="#EA4335", style=dashed]; S6 -> Proliferation [color="#34A853"];
elF4E -> Proliferation [color="#34A853"];

// Inhibition Edges P529 -> mTORC1 [label="]", labelfontsize=16, fontcolor="#EA4335",
color="#EA4335", arrowhead=tee]; P529 -> mTORC?2 [label="|", labelfontsize=16,
fontcolor="#EA4335", color="#EA4335", arrowhead=tee];

/I Invisible edges for layout {rank=same; mTORC1; mTORC2} }
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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